Cas no 2172069-91-7 (1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172069-91-7
• MF: C₉H₁₀F₃N₃OS
• MW: 265.255410671234
• CID: 5566510
• PubChem ID: 165596105
• Update Time: 2025-05-23

1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2172069-91-7
• 1-[3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• EN300-1623826
• 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C9H10F3N3OS/c10-9(11,12)7(16)15-4-2-8(13,5-15)6-1-3-14-17-6/h1,3H,2,4-5,13H2
• InChI Key： RSGHILYCMKRRSH-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1(CN(C(C(F)(F)F)=O)CC1)N

Computed Properties

• Exact Mass: 265.04966761g/mol
• Monoisotopic Mass: 265.04966761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172069-91-7)

The compound 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172069-91-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,2-thiazol-5-yl moiety and the trifluoroethan-1-one group, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of targeting specific enzymatic pathways or receptors.

One of the most intriguing aspects of 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one is its role in the synthesis of biologically active molecules. The presence of the amino and pyrrolidin-1-yl groups provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in the design of small-molecule inhibitors, where precision in molecular interactions is critical. Recent studies have highlighted its utility in the development of compounds with potential anti-inflammatory or antimicrobial activities, aligning with current trends in addressing antibiotic resistance and chronic inflammatory diseases.

In the context of modern drug discovery, the demand for innovative scaffolds like 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one is driven by the need for molecules that can overcome limitations of existing therapies. Its trifluoroethan-1-one moiety, for instance, is known to enhance metabolic stability and bioavailability, two key factors in the success of pharmaceutical candidates. This aligns with the growing focus on "drug-likeness" and pharmacokinetic optimization in preclinical research, topics frequently searched by professionals in the field.

The synthesis and characterization of 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172069-91-7) also reflect advancements in organic chemistry methodologies. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, addressing the industry's push for greener and more efficient processes. These innovations resonate with the broader scientific community's interest in sustainable chemistry, a topic that frequently trends in academic and industrial discussions.

Another area where 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one shows promise is in the realm of targeted therapies. With the rise of personalized medicine, there is a heightened focus on compounds that can selectively interact with disease-specific biomarkers. The 1,2-thiazol-5-yl group, in particular, has been implicated in interactions with certain protein targets, making this compound a valuable tool for researchers exploring precision medicine approaches. This connection to cutting-edge medical trends enhances its relevance in contemporary scientific literature.

From a commercial perspective, the availability of 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172069-91-7) through reputable suppliers ensures that researchers have access to high-quality material for their investigations. Quality control measures, such as HPLC and NMR validation, are critical to maintaining consistency, a point often emphasized in user queries about reliable sources for research chemicals. This underscores the importance of transparency and reproducibility in scientific work, themes that are central to modern research ethics.

In summary, 1-3-amino-3-(1,2-thiazol-5-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one represents a fascinating intersection of chemistry and biology, with potential applications that align with some of the most pressing challenges in healthcare today. Its structural complexity and functional versatility make it a subject of ongoing interest, particularly as the scientific community continues to explore new avenues for therapeutic intervention. As research progresses, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.